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Compound of Interest

Compound Name: Plesmet

cat. No.: B1252473

Disclaimer: The initial query for "Plesmet” did not yield specific results for a chemical
substance. This guide pertains to Phosmet, an organophosphate insecticide, assuming it was
the intended subject. It is crucial to always verify the identity of a chemical and consult its
specific Safety Data Sheet (SDS) before handling or disposal.

This document provides essential safety and logistical information for the proper disposal of
Phosmet, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe handling and compliance with environmental
regulations.

Phosmet Disposal and Safety Data

The following table summarizes key quantitative and safety information for Phosmet disposal.
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Parameter

Valuel/lnstruction

Citation

CAS Number

732-11-6

[1]

Hazard Class

6.1 (Toxic substances)

[1]

Primary Hazards

Toxic if swallowed, harmful in
contact with skin, harmful if
inhaled, very toxic to aquatic

life with long-lasting effects.

[1]

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, eye

protection, and face protection.

[2]

Storage Requirements

Store in a cool, dry, well-
ventilated area in tightly
sealed, compatible containers.
Segregate from incompatible

materials.

[3]4]

Disposal Recommendation

Must not be disposed of with
household garbage. Do not
allow product to reach sewage
system. Contact a licensed
professional waste disposal

service.

[1](2]

Empty Container Disposal

Triple-rinse with an appropriate
solvent. The rinsate must be
collected and treated as
hazardous waste. After triple-
rinsing, the container may be

disposed of in the trash.

[5]16]

Experimental Protocol: Step-by-Step Phosmet

Disposal
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This protocol outlines the detailed methodology for the safe disposal of Phosmet waste in a
laboratory setting.

1. Waste Identification and Segregation:
o Confirm that the waste material is Phosmet.

e |f dealing with an unknown chemical, do not proceed. Follow your institution's protocol for
unidentified substances.[7]

o Designate a specific "Hazardous Waste" accumulation area within the laboratory.[4]

o Segregate Phosmet waste from other incompatible chemical waste streams to prevent
dangerous reactions.[4]

2. Personal Protective Equipment (PPE):

» Before handling Phosmet, don appropriate PPE, including:

o

Chemical-resistant gloves (e.g., nitrile).

[¢]

Safety goggles and a face shield.

o

A lab coat or chemical-resistant apron.

[e]

Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or
vapors.[2]

3. Waste Collection and Containment:
o Use a designated, leak-proof, and chemically compatible container for Phosmet waste.[5]
e The container must have a secure, screw-on cap.[7]

o Ensure the container is clearly labeled with the words "Hazardous Waste" and the full
chemical name "Phosmet".[4][5]

» Do not overfill the container; leave at least 10% headspace to allow for expansion.
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Place the primary waste container in a larger, chemically compatible secondary container to
contain any potential leaks or spills.[7]

. Storage of Phosmet Waste:

Store the labeled and contained Phosmet waste in the designated satellite accumulation
area.[4]

Keep the waste container closed at all times, except when adding waste.[5]
The storage area should be away from general lab traffic and drains.[7]
. Arranging for Disposal:

Once the waste container is full, or if the waste is no longer being generated, arrange for its
disposal through your institution's Environmental Health & Safety (EH&S) department or a
licensed hazardous waste contractor.[2]

Do not attempt to dispose of Phosmet waste down the drain or in regular solid waste.[8]
. Handling Empty Phosmet Containers:
To be considered non-hazardous, an empty Phosmet container must be triple-rinsed.[6]

Rinse the container three times with a suitable solvent (e.g., water, if appropriate for the
formulation).

Collect all rinsate and manage it as Phosmet hazardous waste.

After triple-rinsing and air-drying, deface the original label and the container can be disposed
of as regular trash.[5][9]

Phosmet Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Phosmet.
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Start: Phosmet Waste Generated

\

1. Identify & Segregate Waste
Is it Phosmet?

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Collect in Labeled Container
'Hazardous Waste - Phosmet'

4. Use Secondary Containment

5. Store in Designated Area

Add to waste

Empty Phosmet Container?

No (Container has waste)

6. Arrange for Professional Disposal
(Contact EH&S)

End: Waste Collected by Professionals

A. Triple-Rinse Container

C. Dispose of Rinsed Container B. Collect Rinsate as
in Regular Trash Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Phosmet waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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